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Compound of Interest

Compound Name: 1,4-Dimethylpiperidin-4-ol
CAS No.: 10354-61-7
Cat. No.: B3030908
Get Quote
. J

CAS No: 10354-61-7 | Role: Pharmaceutical Intermediate | Focus: Safety, Stability, and
Synthesis

Executive Summary

1,4-Dimethylpiperidin-4-ol is a tertiary amino-alcohol primarily utilized as a scaffold in the
synthesis of 4-phenylpiperidine opioid analgesics (e.g., Alphaprodine, Betaprodine). Due to its
structural role as a precursor to CNS-active agents, its handling requires not only standard
chemical safety protocols but also strict inventory control and containment strategies to prevent
unauthorized diversion or accidental exposure to bioactive downstream products.

This guide synthesizes available physicochemical data with Structure-Activity Relationship
(SAR) derived hazard protocols, establishing a self-validating safety system for laboratory and
pilot-plant scale operations.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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The following data consolidates predicted and experimental values. Where experimental data

for this specific isomer is absent, values are derived from the closest structural analog (1-

Methyl-4-piperidinol) to ensure conservative safety margins.

Property

Specification / Value

Note

Chemical Name

1,4-Dimethylpiperidin-4-ol

CAS Number 10354-61-7 Verified ldentity
Molecular Formula C7H1sNO
Molecular Weight 129.20 g/mol

Physical State

Solid (Low Melting) or Viscous
Liquid

Analogous to 1-Methyl-4-
piperidinol (MP ~30°C)

High in Ethanol, MeOH,

Amine/Alcohol functionality

Solubility ) ]

CHCIs; Moderate in H20 confers polarity
pKa (Predicted) ~9.5-10.0 Basic (Tertiary Amine)
Stability Hygroscopic; Air-sensitive Absorbs CO2/H20 from air

Hazard Identification (GHS Classification)

Based on SAR analysis of piperidinols and tertiary amines.

Signal Word:WARNING

Hazard Class

Category Code

Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.
Skin Causes skin irritation.
) o H315
Corrosion/Irritation [1]
o Causes serious eye
Eye Damage/Irritation H319 S
irritation.

STOT - Single May cause respirator

d H335 ) .y. P y
Exposure irritation.[1]
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Toxicological Insight: The tertiary amine moiety presents a risk of sensitization and mucosal
irritation. While the alcohol group mitigates some volatility, the compound should be treated as
a potential CNS depressant if ingested in significant quantities, given its structural similarity to
opioid pharmacophores.

Risk Management & Engineering Controls
Engineering Controls (The "Barrier" Principle)

o Primary Containment: All handling of pure substance must occur within a certified Chemical
Fume Hood (Face velocity > 100 fpm).

 Inert Atmosphere: Due to the basic nitrogen's affinity for atmospheric CO:z (forming
carbamates/carbonates) and moisture, store and dispense under Nitrogen or Argon.

 Static Control: Ground all glassware and equipment. Tertiary amines can support
combustion; prevent static discharge during transfer.

Personal Protective Equipment (PPE) Matrix

Body Part PPE Recommendation Rationale

Outer: 0.11mm (splash). Inner:
Hands Nitrile (Double Gloving) 0.06mm. Latex is permeable to

organic amines.

Safety glasses are insufficient
_ for liquid/dust amines which
Eyes Chemical Goggles
can cause severe

conjunctivitis.

Required only if working
) ) outside a hood (e.g., spill
Respiratory P95/0V Cartridge )
cleanup). Amine vapors are

penetrating.

Standard protection. Use
Body Lab Coat (Cotton/Poly) Tyvek sleeves if scaling up
synthesis (>100g).
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Emergency Response Protocols

This workflow dictates the immediate logical steps following an exposure event.

EXPOSURE EVENT

Identify Exposure Type

SKIN CONTACT EYE CONTACT INHALATION
(Lipophilic Absorption Risk) (Corrosive Risk) (Resp. Irritation)

Flush 15 min (Soap + Water) Flush 15 min (Saline/Water) Move to Fresh Air
Do NOT use solvent Remove Contacts Oxygen if hypoxic

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 1: Immediate response logic for 1,4-Dimethylpiperidin-4-ol exposure. Note the
prohibition of solvents for skin cleaning to prevent enhanced absorption.

Synthesis & Handling Workflow

The synthesis of 1,4-Dimethylpiperidin-4-ol typically involves the Grignard reaction of 1-
Methyl-4-piperidone. This introduces specific hazards (water reactivity, exotherms) that exceed
the hazards of the isolated product.

Protocol: Grignard Addition (Methylmagnesium Bromide)

e Setup: Flame-dried glassware, N2 atmosphere.
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e Reagent: MeMgBr (3.0M in Ether/THF). Hazard: Pyrophoric/Water Reactive.

» Addition: Dropwise addition of ketone to Grignard at 0°C. Control: Maintain internal temp <
10°C to prevent runaway.

e Quench: Saturated NH4Cl. Hazard: Vigorous gas evolution (Methane).

1-Methyl-4-piperidone Dropwise

Reaction Zone Extraction

(0°C, N2 atm)

Quench (NH4CI)
*Exotherm Risk*

1,4-Dimethylpiperidin-4-ol

In Situ (Crude)

MeMgBr (Grignard)

Click to download full resolution via product page

Figure 2: Synthesis pathway highlighting the critical safety control point at the quenching stage.

Storage & Stability

 Recommended Storage: 2—-8°C (Refrigerated).

o Container: Tightly sealed amber glass.

e Incompatibility: Strong oxidizing agents (peroxides), Acid chlorides, Anhydrides.
o Shelf Life: 24 months if seal is unbroken and stored under inert gas.
Regulatory & Compliance

e TSCA (USA): Not listed on active inventory (R&D Exemption required).

o DEA (USA): While not a scheduled controlled substance itself, it is a direct precursor to
Alphaprodine (Schedule II). Maintain strict inventory logs to demonstrate non-diversion.

o REACH (EU): Pre-registration required for imports >1 ton/year.
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 2776094, 1,4-dimethylpiperidin-4-ol. Retrieved from [Link]

e Chemazone (2024).1,4-dimethylpiperidin-4-ol Product Specifications & CAS Verification.
Retrieved from [Link]

 Kiricojevic, V. D., et al. (2002).An optimized synthesis of a key pharmaceutical intermediate
methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate.[2] Journal of the Serbian
Chemical Society.[2] (Contextual grounding for piperidine intermediates). Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety & Handling of 1,4-
Dimethylpiperidin-4-ol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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